Cas no 1250807-56-7 (3-Chloro-4-iso-pentoxybenzaldehyde)

• Product Name: 3-Chloro-4-iso-pentoxybenzaldehyde
• CAS No: 1250807-56-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD16154841
• CID: 5158149
• Update Time: 2026-03-04

3-Chloro-4-iso-pentoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iso-pentoxybenzaldehyde
• 3-Chloro-4-(isopentyloxy)benzaldehyde
• 3-chloro-4-(3-methylbutoxy)benzaldehyde

• MDL： MFCD16154841
• Inchi： 1S/C12H15ClO2/c1-9(2)5-6-15-12-4-3-10(8-14)7-11(12)13/h3-4,7-9H,5-6H2,1-2H3
• InChI Key： GUCWBVNBFWASRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-4-iso-pentoxybenzaldehyde

Introduction to 3-Chloro-4-iso-pentoxybenzaldehyde (CAS No: 1250807-56-7)

3-Chloro-4-iso-pentoxybenzaldehyde, identified by the chemical compound identifier CAS No: 1250807-56-7, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, characterized by its chloro and isopentoxy substituents on a benzaldehyde backbone, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The structural features of 3-Chloro-4-iso-pentoxybenzaldehyde make it a valuable building block for constructing more complex chemical entities, particularly in the synthesis of pharmacologically relevant compounds.

The benzaldehyde moiety is a well-known pharmacophore in medicinal chemistry, often serving as a precursor for the development of drugs targeting various therapeutic areas. The presence of a chlorine atom at the 3-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. Meanwhile, the isopentoxy group introduces steric and electronic effects that can influence the reactivity and biological activity of the resulting derivatives. These attributes make 3-Chloro-4-iso-pentoxybenzaldehyde a compound of great interest for synthetic chemists and pharmacologists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes involved in cancer progression. Among these enzymes, kinases have been extensively studied due to their critical roles in cell signaling pathways. 3-Chloro-4-iso-pentoxybenzaldehyde has been explored as a scaffold for designing kinase inhibitors. For instance, modifications to this compound have led to the discovery of novel agents that exhibit inhibitory activity against specific kinases, thereby demonstrating potential therapeutic value in oncology. The chloro and isopentoxy substituents play crucial roles in modulating the binding affinity and selectivity of these inhibitors.

Moreover, the compound has found applications in the synthesis of fluorescent probes for cellular imaging. The aldehyde group in 3-Chloro-4-iso-pentoxybenzaldehyde can be readily condensed with amino-bearing molecules to form Schiff bases, which often exhibit strong fluorescence properties. These fluorescent probes are invaluable tools for studying biological processes at the cellular level, providing insights into protein-protein interactions, enzyme kinetics, and metabolic pathways. The unique structural features of 3-Chloro-4-iso-pentoxybenzaldehyde contribute to the development of probes with high sensitivity and specificity.

Another area where 3-Chloro-4-iso-pentoxybenzaldehyde has made significant contributions is in the field of material science. The compound's ability to undergo various chemical transformations makes it a suitable candidate for synthesizing advanced materials with tailored properties. For example, it has been used in the preparation of polymers and coatings that exhibit enhanced thermal stability and mechanical strength. The chloro substituent allows for further functionalization via reactions such as nucleophilic substitution or metal-catalyzed coupling reactions, enabling the creation of materials with specific functionalities.

The synthesis of 3-Chloro-4-iso-pentoxybenzaldehyde typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the chlorination of an appropriately substituted benzaldehyde followed by selective etherification at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 3-Chloro-4-iso-pentoxybenzaldehyde more accessible for research and industrial applications. These improvements have been driven by the demand for high-quality intermediates in pharmaceutical and chemical industries.

In conclusion, 3-Chloro-4-iso-pentoxybenzaldehyde (CAS No: 1250807-56-7) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, fluorescent probes, and advanced materials. The ongoing research into this compound continues to uncover new possibilities for its use in drug discovery, cellular imaging, and material science. As synthetic chemistry techniques continue to evolve, it is expected that 3-Chloro-4-iso-pentoxybenzaldehyde will remain a key player in innovative chemical applications.